5-(3-Fluoro-4-methoxyphenyl)pyrimidin-2-amine

• Molecular Formula: C11H10FN3O
• Molecular Weight: 219.21 g/mol
• IUPAC Name: 5-(3-fluoro-4-methoxyphenyl)pyrimidin-2-amine
• InChI: InChI=1S/C11H10FN3O/c1-16-10-3-2-7(4-9(10)12)8-5-14-11(13)15-6-8/h2-6H,1H3,(H2,13,14,15)
• InChI Key: CXSLUBALBJQAED-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CN=C(N=C2)N)F

Description

5-(3-Fluoro-4-methoxyphenyl)pyrimidin-2-amine is a useful research compound. Its molecular formula is C11H10FN3O and its molecular weight is 219.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

In a 500 mL round bottom flask under N2, 3-fluoro-4-methoxyphenylboronic acid (5.0 g, 29.4 mmol) and 5-iodopyrimidin-2-amine (5.5 g, 24.9 mmol) were mixed. Toluene (100 mL), EtOH (40 mL) and H2O (20 mL) were added, followed by the addition of Na2CO3 (3.0 g, 24.2 mmol). A stream of N2 was bubbled through the mixture for 5 min before the catalyst Pd(PPh)4 (0.30 g, 0.26 mmol) was added. The mixture was heated at 80° C. under N2 for 20 h whereby it was cooled to RT. A solution of NaOH (5 N, 10 mL) was added to the mixture and stirring was continued for 10 min. The mixture was filtered and the solid was washed with H2O (3×10 mL), followed by a mixture of hexanes—EtOAc (1:1, 30 mL). The solid was dried in the air to give the title compound. MS (ESI pos. ion) m/z: 220. Calc'd for C11H10FN3O: 219.08.